Cas no 84100-40-3 (2-[4-[4-[[4-[bis(2-cyanoethyl)amino]phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1h-pyrazol-1-yl]phenyl]-6-methylbenzothiazole-7-sulphonic acid, compound with pyridine (1:1))

2-[4-[4-[[4-[bis(2-cyanoethyl)amino]phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1h-pyrazol-1-yl]phenyl]-6-methylbenzothiazole-7-sulphonic acid, compound with pyridine (1:1) structure
84100-40-3 structure
Product name:2-[4-[4-[[4-[bis(2-cyanoethyl)amino]phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1h-pyrazol-1-yl]phenyl]-6-methylbenzothiazole-7-sulphonic acid, compound with pyridine (1:1)
CAS No:84100-40-3
MF:C31H26N6O4S2.C5H5N
MW:689.80584
CID:888761
PubChem ID:44145500

2-[4-[4-[[4-[bis(2-cyanoethyl)amino]phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1h-pyrazol-1-yl]phenyl]-6-methylbenzothiazole-7-sulphonic acid, compound with pyridine (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-[4-[4-[[4-[bis(2-cyanoethyl)amino]phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1h-pyrazol-1-yl]phenyl]-6-methylbenzothiazole-7-sulphonic acid, compound with pyridine (1:1)
    • 2-[4-[(4Z)-4-[[4-[bis(2-cyanoethyl)amino]phenyl]methylidene]-3-methyl-5-oxopyrazol-1-yl]phenyl]-6-methyl-1,3-benzothiazole-7-sulfonic acid,pyridine
    • EINECS 282-120-5
    • 2-(4-(4-((4-(Bis(2-cyanoethyl)amino)phenyl)methylene)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl)-6-methylbenzothiazole-7-sulphonic acid, compound with pyridine (1:1)
    • 84100-40-3
    • Inchi: InChI=1S/C31H26N6O4S2.C5H5N/c1-20-5-14-27-28(29(20)43(39,40)41)42-30(34-27)23-8-12-25(13-9-23)37-31(38)26(21(2)35-37)19-22-6-10-24(11-7-22)36(17-3-15-32)18-4-16-33;1-2-4-6-5-3-1/h5-14,19H,3-4,17-18H2,1-2H3,(H,39,40,41);1-5H/b26-19-;
    • InChI Key: URJDNWXVQHXYLD-XDUZALLESA-N
    • SMILES: CC1=C(C2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)C(=CC5=CC=C(C=C5)N(CCC#N)CCC#N)C(=N4)C)S(=O)(=O)O.C1=CC=NC=C1

Computed Properties

  • Exact Mass: 689.188
  • Monoisotopic Mass: 689.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 9
  • Complexity: 1300
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 200A^2

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk